![molecular formula C15H18FNO4 B7683461 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid](/img/structure/B7683461.png)
1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid
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Overview
Description
1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid, also known as FMPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMPA is a piperidine derivative that has shown promising results in various studies, particularly in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid is not fully understood, but it is believed to act on the cholinergic system in the brain. This compound has been shown to increase acetylcholine release and inhibit acetylcholinesterase, which is an enzyme that breaks down acetylcholine. This leads to an increase in cholinergic transmission, which is thought to be responsible for the cognitive-enhancing effects of this compound.
Biochemical and physiological effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal growth and plasticity. Additionally, this compound has been shown to increase levels of cAMP, a signaling molecule that is involved in a variety of cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid in lab experiments is its specificity for the cholinergic system. This allows researchers to investigate the effects of cholinergic modulation on various physiological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several potential future directions for research involving 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid. One area of interest is its potential as a treatment for neurodegenerative diseases. Additionally, further investigation into its mechanism of action could lead to a better understanding of the cholinergic system and its role in cognitive function. Finally, the development of more specific and potent analogs of this compound could lead to the development of more effective treatments for various neurological disorders.
Synthesis Methods
The synthesis of 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid involves the reaction of 5-fluoro-2-methoxybenzoyl chloride with piperidine-4-carboxylic acid in the presence of a base such as triethylamine. The resulting product is purified through column chromatography, yielding this compound as a white solid.
Scientific Research Applications
1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have neuroprotective properties, as well as the ability to enhance cognitive function and memory. Additionally, this compound has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-[2-(5-fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FNO4/c1-21-13-3-2-12(16)8-11(13)9-14(18)17-6-4-10(5-7-17)15(19)20/h2-3,8,10H,4-7,9H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUOSRIOVYCBTHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)CC(=O)N2CCC(CC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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